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Compound of Interest

Compound Name: 3,4-O-dimethylcedrusin

Cat. No.: B1220370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides standardized guidelines for the handling and use of 3,4-O-
dimethylcedrusin in a laboratory setting. It is intended for use by trained professionals. All

users should be familiar with standard laboratory safety procedures and have access to a

current Safety Data Sheet (SDS) for this compound if available. If an SDS is not available, the

compound should be handled with the assumption that it is potentially hazardous.

Application Notes
3,4-O-dimethylcedrusin is a lignan compound naturally found in the latex of Croton species,

commonly known as Dragon's Blood[1][2]. It has garnered research interest primarily for its

biological activities, most notably its contribution to wound healing[3][4]. Studies have indicated

that 3,4-O-dimethylcedrusin can promote wound repair by stimulating the formation of

fibroblasts and collagen[3][4]. This makes it a compound of interest for drug development in the

areas of tissue regeneration and dermatology. It is also explored for its potential anti-

inflammatory and antioxidant properties, which are often associated with lignans[2][5].

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3,4-O-dimethylcedrusin is provided

in the table below.
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Property Value Reference

Molecular Formula C21H26O6 [1][3][6]

Molecular Weight 374.43 g/mol [1][3][6]

IUPAC Name

3-[(2R,3S)-2-(3,4-

dimethoxyphenyl)-3-

(hydroxymethyl)-7-methoxy-

2,3-dihydro-1-benzofuran-5-

yl]propan-1-ol

[6]

CAS Number 166021-14-3 [1]

Appearance Powder [7]

Purity ≥ 98% (commercially available) [7]

Solubility

Information not widely

available. Standard practice

would be to test solubility in

common laboratory solvents

such as DMSO, ethanol, and

methanol.

Storage

Store in a tightly closed

container in a cool, dry, and

well-ventilated area away from

incompatible substances.[8]

For long-term storage, -20°C is

recommended.[9]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
This protocol outlines the procedure for preparing a stock solution of 3,4-O-dimethylcedrusin
for in vitro and in vivo studies.

Materials:
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3,4-O-dimethylcedrusin powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of 3,4-O-dimethylcedrusin to room

temperature to prevent condensation.

Weighing: Carefully weigh the desired amount of the compound using a calibrated analytical

balance in a chemical fume hood.

Dissolution: Add the appropriate volume of DMSO to achieve the desired stock concentration

(e.g., 10 mM).

Solubilization: Vortex the solution until the compound is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary.

Sterilization: If for use in cell culture, sterilize the stock solution by passing it through a 0.22

µm syringe filter into a sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C for long-term stability.

Protocol 2: In Vitro Wound Healing (Scratch) Assay
This protocol describes a common method to assess the effect of 3,4-O-dimethylcedrusin on

cell migration, a key process in wound healing.

Materials:
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Human dermal fibroblasts or keratinocytes

Appropriate cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

Multi-well cell culture plates (e.g., 24-well plates)

3,4-O-dimethylcedrusin stock solution

Phosphate-buffered saline (PBS)

Sterile pipette tips (p200) or a cell scraper

Microscope with a camera

Procedure:

Cell Seeding: Seed fibroblasts or keratinocytes into 24-well plates and grow to 90-100%

confluency.

Scratch Creation: Create a "wound" by gently scraping a straight line across the center of the

cell monolayer with a sterile p200 pipette tip.

Washing: Wash the wells twice with PBS to remove detached cells.

Treatment: Replace the medium with a low-serum medium containing various concentrations

of 3,4-O-dimethylcedrusin (e.g., 1, 10, 100 µM) and a vehicle control (e.g., 0.1% DMSO).

Image Acquisition (Time 0): Immediately after treatment, acquire images of the scratch at

predefined locations using a microscope.

Incubation: Incubate the plate at 37°C in a 5% CO2 incubator.

Image Acquisition (Time X): Acquire images of the same locations at regular intervals (e.g.,

12, 24, 48 hours).

Data Analysis: Measure the width of the scratch at each time point for all treatment groups.

Calculate the percentage of wound closure relative to the initial scratch area.
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Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for 3,4-O-dimethylcedrusin is not readily available

in the search results, general precautions for handling chemical compounds of unknown

toxicity should be followed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.[9]

Engineering Controls: Handle the compound in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation exposure.[8]

Handling: Avoid contact with eyes, skin, and clothing.[8] Minimize dust generation when

handling the powder.[8] Wash hands thoroughly after handling.[8]

First Aid Measures:

Eyes: In case of contact, immediately flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[8][9]

Skin: In case of contact, flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention if irritation persists.[8]

[9]

Inhalation: If inhaled, remove to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[8][9]

Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4

cupfuls of water. Never give anything by mouth to an unconscious person. Seek

immediate medical attention.[8][9]

Spills and Leaks: In case of a spill, wear appropriate PPE. Carefully sweep or vacuum up the

material and place it into a suitable, labeled disposal container.[8] Avoid generating dust.

Ensure adequate ventilation.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
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Visualizations
Putative Signaling Pathway for 3,4-O-dimethylcedrusin
in Wound Healing
The following diagram illustrates a potential signaling pathway through which 3,4-O-
dimethylcedrusin may promote wound healing, based on its known stimulation of fibroblast

and collagen formation. This is a generalized representation of wound healing pathways that

could be influenced by the compound.
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Caption: Putative mechanism of 3,4-O-dimethylcedrusin in promoting wound healing.

Experimental Workflow: In Vitro Scratch Assay
This diagram outlines the key steps in the in vitro scratch assay to evaluate the effect of 3,4-O-
dimethylcedrusin on cell migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3_4-O-Dimethylcedrusin
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-O-Dimethylcedrusin
https://www.benchchem.com/product/B3028176
https://www.targetmol.com/compound/3%2C4-o-dimethylcedrusin
https://pubmed.ncbi.nlm.nih.gov/23196095/
https://pubmed.ncbi.nlm.nih.gov/23196095/
https://www.macrofarmsrl.com/en/2023/10/26/dragons-blood-eg-dragons-blood-glycolic-extract/
https://plantaedb.com/compounds/34-o-dimethylcedrusin-2747c353ddb2f9ae4e3f02d7221bdb86
https://www.lifeasible.com/p/4922/34-o-dimethylcedrusin/
https://www.derthon.com/upload/0230/MSDS-S4322.pdf
https://cdn.anatrace.com/public/642/D342.pdf
https://www.benchchem.com/product/b1220370#standard-operating-procedures-for-handling-3-4-o-dimethylcedrusin
https://www.benchchem.com/product/b1220370#standard-operating-procedures-for-handling-3-4-o-dimethylcedrusin
https://www.benchchem.com/product/b1220370#standard-operating-procedures-for-handling-3-4-o-dimethylcedrusin
https://www.benchchem.com/product/b1220370#standard-operating-procedures-for-handling-3-4-o-dimethylcedrusin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1220370?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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